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Compound of Interest

Compound Name: 2-sulfoterephthalic Acid

Cat. No.: B8772342 Get Quote

This document serves as a technical resource for researchers, scientists, and drug

development professionals involved in the procurement and quality assessment of high-purity

2-sulfoterephthalic acid. As a specialized chemical intermediate, ensuring high purity is

critical for applications in advanced polymer synthesis, development of metal-organic

frameworks (MOFs), and as a starting material in pharmaceutical manufacturing. This guide

provides an overview of commercial suppliers, quantitative purity data, and a representative

analytical protocol for quality verification.

Commercial Availability and Purity Specifications
2-Sulfoterephthalic acid is most commonly available commercially as its monosodium salt

(CAS No. 19089-60-2). The di-acid form (CAS No. 4991-22-4) is less frequently listed. Purity

levels for research and commercial grades are typically high, with suppliers consistently citing

values of 95% to over 98%, as determined by High-Performance Liquid Chromatography

(HPLC).

The following table summarizes publicly available data from various commercial suppliers.

Researchers should always request a lot-specific Certificate of Analysis (CoA) to obtain precise

purity data and impurity profiles.
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Supplier Product Name CAS Number Stated Purity
Analytical
Method

Otto Chemie Pvt.

Ltd.

2-

Sulfoterephthalic

acid

monosodium salt

19089-60-2 >98.0% HPLC (T)

Tokyo Chemical

Industry (TCI)

Monosodium 2-

Sulfoterephthalat

e

19089-60-2 >98.0%
HPLC (T) /

Area%

HENAN

SUNLAKE

ENTERPRISE

CORP.

2-

SULFOTEREPH

THALIC ACID

MONOSODIUM

SALT

19089-60-2 98% Not Specified

Aladdin Scientific

2-

Sulfoterephthalic

Acid

Monosodium Salt

19089-60-2 min 98% HPLC

Sigma-Aldrich

(via AstaTech,

Inc.)

2-

SULFOTEREPH

THALIC ACID

MONOSODIUM

SALT

19089-60-2 95% Not Specified

Quality Control and Purity Analysis
The primary method for determining the purity of 2-sulfoterephthalic acid and its salts is

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection. This

technique allows for the separation and quantification of the main component from process-

related impurities, such as isomers (e.g., 3-sulfoterephthalic acid), starting materials, and

degradation products.
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Representative Experimental Protocol: Purity
Determination by RP-HPLC
While supplier-specific protocols are proprietary, the following method is a representative

procedure for the purity analysis of 2-sulfoterephthalic acid monosodium salt, based on

established methods for aromatic dicarboxylic and sulfonic acids.[1][2][3]

1. Objective: To determine the purity of 2-sulfoterephthalic acid monosodium salt by

quantifying the main peak area as a percentage of the total peak area in the chromatogram.

2. Instrumentation and Materials:

HPLC System: A system equipped with a gradient pump, autosampler, column oven, and

UV-Vis or Diode Array Detector (DAD).

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase A: 0.1% Phosphoric Acid in Water.

Mobile Phase B: Acetonitrile.

Sample Diluent: Water/Acetonitrile (90:10 v/v).

Standard: A qualified reference standard of 2-sulfoterephthalic acid monosodium salt.

Sample Preparation: Accurately weigh approximately 10 mg of the sample and dissolve in

100 mL of the sample diluent to create a 100 µg/mL solution. Filter through a 0.45 µm

syringe filter before injection.[2]

3. Chromatographic Conditions:
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Parameter Value

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection Wavelength 230 nm

Injection Volume 10 µL

Gradient Program:

Time (min) % Mobile Phase A

0 95

20 50

25 50

26 95

30 95

4. System Suitability:

Inject the standard solution six times.

The relative standard deviation (RSD) for the peak area of 2-sulfoterephthalic acid should

be ≤ 2.0%.

5. Analysis and Calculation:

Inject the prepared sample solution.

Integrate all peaks in the chromatogram, disregarding peaks from the solvent front.

Calculate the purity by area percent:

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Workflow Visualizations
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To aid researchers in the procurement and analysis process, the following diagrams illustrate

key decision-making and experimental workflows.
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Caption: Logical workflow for selecting a commercial supplier.
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Caption: Experimental workflow for HPLC-based purity verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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